Cas no 1780474-56-7 (5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid)

• Product Name: 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid
• CAS No: 1780474-56-7
• MF: C₇H₁₀BrN₃O₂
• MW: 248.07720041275
• CID: 5171921
• Update Time: 2025-10-28

5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid

• Inchi： 1S/C7H10BrN3O2/c1-4(2)3-11-6(8)5(7(12)13)9-10-11/h4H,3H2,1-2H3,(H,12,13)
• InChI Key： FBGNIYVWZLCVBP-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)C(Br)=C(C(O)=O)N=N1

Additional information on 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid

Introduction to 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1780474-56-7)

5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural properties and potential biological activities. This compound, identified by the CAS number 1780474-56-7, belongs to the triazole class of heterocyclic compounds, which are widely recognized for their versatility in drug design and development. The presence of both bromine and carboxylic acid functional groups in its molecular structure endows it with distinct chemical reactivity, making it a valuable intermediate in synthetic chemistry.

The 1H-[1,2,3]triazole core of this molecule is a key feature that contributes to its pharmacological interest. Triazoles have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. The 5-Bromo substituent enhances the compound's electrophilicity, facilitating further functionalization and allowing for the exploration of novel derivatives. Additionally, the isobutyl side chain introduces steric bulk, which can influence the compound's solubility and metabolic stability.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid as a scaffold for developing new therapeutic agents. Studies have demonstrated that modifications around the triazole ring can lead to compounds with enhanced binding affinity to biological targets. For instance, researchers have explored its interactions with enzymes and receptors involved in metabolic disorders and infectious diseases. The carboxylic acid moiety further expands its utility as a precursor for amide or ester derivatives, which are common pharmacophores in drug molecules.

In the realm of medicinal chemistry, the synthesis of 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid has been optimized using various methodologies to improve yield and purity. Modern synthetic approaches often employ transition metal-catalyzed reactions to construct the triazole ring efficiently. The bromine atom's reactivity allows for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at strategic positions within the molecule. These synthetic strategies have been crucial in generating libraries of triazole derivatives for high-throughput screening.

The biological activity of 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid has been evaluated in several preclinical studies. Initial findings suggest that it exhibits moderate inhibitory effects on certain enzymes associated with inflammatory pathways. The isobutyl group appears to modulate binding interactions by influencing the conformational flexibility of the molecule. Further research is ongoing to elucidate its mechanism of action and to identify potential therapeutic applications.

One particularly intriguing aspect of this compound is its potential role in developing antiviral agents. The triazole scaffold is known to disrupt viral replication cycles by inhibiting key enzymes or interfering with host-virus interactions. The bromine atom can be leveraged to design molecules that specifically target viral proteases or polymerases. Preliminary data indicate that derivatives of 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid may exhibit efficacy against certain RNA viruses by inhibiting their capsid assembly or genome replication.

The pharmaceutical industry has taken note of these promising findings, and several companies are now exploring analogs of this compound as lead candidates for new drugs. The ease of functionalization makes it an attractive starting point for structure-based drug design (SBDD) approaches. By systematically modifying various positions on the triazole ring and side chains, researchers aim to optimize potency, selectivity, and pharmacokinetic properties.

From a chemical biology perspective, 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid serves as a valuable tool for studying enzyme inhibition and receptor binding. Its well-defined structure allows for precise control over experimental conditions during biochemical assays. Researchers have utilized this compound to probe the active sites of enzymes involved in signal transduction pathways relevant to cancer and neurodegenerative diseases.

The synthesis and application of 5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid also highlight the importance of green chemistry principles in modern drug development. Efforts are underway to develop sustainable synthetic routes that minimize waste and reduce environmental impact. Catalytic methods and solvent-free reactions are being explored to enhance efficiency while maintaining high yields.

In conclusion,5-Bromo-1-isobutyl-1H-[1,2,3]triazole-4-carboxylic acid (CAS No. 1780474-56-7) represents a promising candidate for further pharmacological exploration due to its unique structural features and potential biological activities. Its versatility as a synthetic intermediate and its role in drug discovery make it a cornerstone in contemporary medicinal chemistry research.